Brilliant Yellow

Specification

• CAS No.: 3051-11-4
• Molecular Formula: C26H18N4Na2O8S2
• Molecular Weight: 624.6 g/mol
• IUPAC Name: disodium;5-[(4-hydroxyphenyl)diazenyl]-2-[2-[4-[(4-hydroxyphenyl)diazenyl]-2-sulfonatophenyl]ethenyl]benzenesulfonate
• Standard InChI: InChI=1S/C26H20N4O8S2.2Na/c31-23-11-7-19(8-12-23)27-29-21-5-3-17(25(15-21)39(33,34)35)1-2-18-4-6-22(16-26(18)40(36,37)38)30-28-20-9-13-24(32)14-10-20;;/h1-16,31-32H,(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2
• Standard InChI Key: YLDIUICHQPKMNH-UHFFFAOYSA-L
• Isomeric SMILES: C1=CC(=CC=C1N=NC2=CC(=C(C=C2)/C=C/C3=C(C=C(C=C3)N=NC4=CC=C(C=C4)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+]
• SMILES: C1=CC(=CC=C1N=NC2=CC(=C(C=C2)C=CC3=C(C=C(C=C3)N=NC4=CC=C(C=C4)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+]
• Canonical SMILES: C1=CC(=CC=C1N=NC2=CC(=C(C=C2)C=CC3=C(C=C(C=C3)N=NC4=CC=C(C=C4)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+]

Introduction

Brilliant Yellow is classified as an organic diazo dye with multiple sulfonate groups. Its chemical identity is well-established across reference sources, though slight variations in reported molecular formula exist.

Chemical Nomenclature and Identification

The compound is officially recognized through several identifiers:

• CAS Registry Number: 3051-11-4

• Colour Index Number: 24890

• Chemical Formula: C26H21N4NaO8S2 (single sodium salt) or C26H18N4Na2O8S2 (disodium salt)

• Molecular Weight: Ranges from 604.58 to 624.6 g/mol depending on salt form

Brilliant Yellow is known by numerous synonyms across the industry, reflecting its widespread use:

• Direct Yellow 4

• Benzo Brilliant Yellow

• Fenamin Yellow 3G

• Paper Yellow (various designations)

• Brightyellow, Brillantyellow

Chemical Structure and Composition

The molecular structure features azo linkages and sulfonate groups that confer its dyeing properties and water solubility. The presence of sodium counterions in the structure explains the variations in reported formulae, with both monosodium and disodium salt forms documented in the literature.

Physical and Chemical Properties

Brilliant Yellow exhibits distinctive physical properties that make it valuable for various applications. Its appearance, solubility profile, and spectroscopic properties are well-documented.

Physical Characteristics

The physical state and appearance of Brilliant Yellow are consistent across sources:

Property	Description
Appearance	Orange to reddish-brown crystals or powder
Color	Orange
Form	Powder
Odor	Odorless
Melting Point	>250°C

Solubility and Spectroscopic Properties

Brilliant Yellow has a specific solubility profile that influences its applications:

Property	Value
Water Solubility	Soluble (partially to fully depending on conditions)
Ethanol Solubility	Slightly soluble (golden brown solution)
Acetone Solubility	Slightly soluble
Maximum Absorption (λmax)	497 nm
Extinction Coefficient (ε)	≥37000 at 260-268nm and 486-494nm
pH Range (as indicator)	Yellow (6.4-6.6) to red-orange/orange (8.0)

The compound's spectroscopic properties, particularly its absorption maximum at 497 nm, make it useful for colorimetric applications and spectrophotometric analyses.

Production and Synthesis

Industrial Preparation

The industrial synthesis of Brilliant Yellow follows established chemical pathways for diazo dye production:

The preparation of Brilliant Yellow involves the double nitriding of 1,2-bis(4-amino-2-sulfophenyl)ethene, followed by coupling with phenol (two moles). This synthetic route is characteristic of azo dye production processes that rely on diazotization and coupling reactions.

Applications and Uses

Brilliant Yellow finds applications across multiple industries due to its colorant properties and other functionalities.

Textile and Paper Industry

In the textile industry, Brilliant Yellow serves as a direct dye for various natural fibers:

• Used for dyeing cellulose fibers like cotton and rayon

• Effective for coloring flax and paper fibers

• Provides good fountain dyeing properties with excellent discharge characteristics

The textile performance characteristics include:

Performance Parameter	Rating (AATCC Standards)
Acid Resistance	3
Alkali Resistance	1
Light Fastness	5
Soaping - Fading	1
Soaping - Stain	3
Water Resistance	Not specified

Biological and Research Applications

In scientific research, Brilliant Yellow serves multiple purposes:

• Used as a biological staining agent for microscopy to visualize cellular structures

• Functions as a pH indicator in the transition range of 6.4-8.0

• Employed in the development of biosensors and assays for enzyme activity

• Utilized in research for developing new dyes and pigments

Other Industrial Applications

Additional applications identified in the research include:

• Display devices and sensors

• Photochromic materials and inks

• Detergent formulations

• Antifungal and anti-AIDS agents (exploratory applications)

Classification	Details
GHS Symbol	GHS07 (Warning)
Hazard Statements	H315-H319-H227 (Skin irritation, eye irritation, combustible liquid)
Precautionary Statements	Multiple, including P501, P210, P264, P280, etc.
Safety Statements	22-24/25
WGK Germany Classification	3 (Severe hazard to waters)
Toxicity Route	Toxic by ingestion and inhalation

Environmental Impact and Remediation

Brilliant Yellow poses environmental challenges, particularly as a water pollutant:

• Identified as a groundwater pollutant in environmental studies

• Removal processes developed include nanofibrous membrane filtration techniques

• Nanoplatelet adsorption has been investigated as a remediation approach

The compound's WGK (Wassergefährdungsklasse) classification of 3 indicates a severe hazard to water bodies, highlighting the importance of proper waste management and remediation strategies.

Market and Availability

Brilliant Yellow is commercially available from various chemical suppliers in different grades and purities.

Manufacturer/Supplier	Product Number/Description	Package Size	Price (as of 2024)
Sigma-Aldrich	201375 (Dye content ≥50%)	25g	$157
TCI Chemical	B0783	25g	$364
GFS CHEMICALS	17701	25g	$46.38
Usbiological	265962	100g	$333
Biosynth Carbosynth	FB52662	100g	$60
American Elements	Various purity grades (2N-5N)	Various	Pricing on request

The significant price variation reflects differences in purity, grade specifications, and supplier positioning in the market.

Research Findings and Future Directions

Environmental Remediation Research

Recent research has focused on addressing the environmental concerns associated with Brilliant Yellow as a water pollutant:

• Development of nanofibrous membrane filtration techniques for dye removal from wastewater

• Exploration of nanoplatelet adsorption as an efficient removal process

• Investigation of biodegradation pathways and metabolite formation

These studies highlight the increasing attention to environmental remediation strategies for azo dyes in general and Brilliant Yellow specifically.

Emerging Applications

Ongoing research suggests promising future applications for Brilliant Yellow:

• Development of biosensors utilizing the pH-sensitive properties of the dye

• Investigation of potential pharmaceutical applications, including antifungal and anti-AIDS properties

• Exploration of photochromic materials incorporating the dye for smart materials development

These emerging applications represent the evolution of traditional dye compounds into functional materials with advanced technological applications.